Cas no 62820-30-8 (1-Butanone, 2,3,4-trihydroxy-1,3-bis(2,4,5-trichlorophenyl)-)

• Product Name: 1-Butanone, 2,3,4-trihydroxy-1,3-bis(2,4,5-trichlorophenyl)-
• CAS No: 62820-30-8
• MF: C₁₆H₁₀Cl₆O₄
• MW: 478.966199398041
• CID: 390516
• PubChem ID: 71373745
• Update Time: 2025-04-19

1-Butanone, 2,3,4-trihydroxy-1,3-bis(2,4,5-trichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 2,3,4-trihydroxy-1,3-bis(2,4,5-trichlorophenyl)-
• 2,3,4-trihydroxy-1,3-bis(2,4,5-trichlorophenyl)butan-1-one
• DTXSID60796558
• 62820-30-8

• Inchi： 1S/C16H10Cl6O4/c17-8-3-12(21)10(19)1-6(8)14(24)15(25)16(26,5-23)7-2-11(20)13(22)4-9(7)18/h1-4,15,23,25-26H,5H2
• InChI Key： FQCXHVZPKCGSCU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(CO)(C(C(C1C=C(C(=CC=1Cl)Cl)Cl)=O)O)O)Cl)Cl

Computed Properties

• Exact Mass: 477.868075g/mol
• Monoisotopic Mass: 475.871025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 77.8Ų